4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

• Molecular Formula: C14H24O
• Molecular Weight: 208.34 g/mol
• IUPAC Name: 4'-ethylspiro[3-oxabicyclo[5.1.0]octane-4,1'-cyclohexane]
• InChI: InChI=1S/C14H24O/c1-2-11-3-6-14(7-4-11)8-5-12-9-13(12)10-15-14/h11-13H,2-10H2,1H3
• InChI Key: DUVXNMGECPHZOF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2(CC1)CCC3CC3CO2

Description

4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is an organic compound with the CAS Registry Number 2060050-29-3 and a molecular formula of C14H24O . It has a molecular weight of 208.34 g/mol . This compound features a complex molecular architecture incorporating a spiro junction and a bicyclo[5.1.0]octane system, an oxane ring, and an ethyl-substituted cyclohexane moiety. These structural features make it a valuable intermediate in advanced organic synthesis and medicinal chemistry research. The unique three-dimensional structure provided by the spiro and fused ring systems is of significant interest for exploring structure-activity relationships in drug discovery, particularly in the design of novel pharmacologically active molecules. Researchers can utilize this compound as a key synthetic building block for the development of more complex molecular entities. This product is For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Table 1: Representative Reaction Conditions for Spirocyclization

Method	Catalyst	Solvent	Temperature	Yield (%)
RCM	Grubbs II	CH₂Cl₂	40°C	78
Acid-Catalyzed	H₂SO₄	MeOH	Reflux	65
Photochemical	UV Light	Acetone	25°C	52

Ring-Closing Metathesis (RCM)

RCM is a pivotal method for constructing the spirocyclic framework. Substrates with terminal alkenes undergo cyclization in the presence of ruthenium-based catalysts:

Bicyclo[5.1.0]octane-alkyne + Ethyl Grignard → Intermediate → RCM → Target Compound

• Key Advantage : High diastereoselectivity (>90%) and compatibility with sensitive functional groups.
• Limitation : Requires stringent anhydrous conditions and inert atmospheres.

Acetal Oxo-Carbenium Ion Pathway

This method leverages electrophilic intermediates to form the spirocyclic ether:

• Step 1 : Generate an oxo-carbenium ion via acid treatment of a diol precursor.
• Step 2 : Intramolecular trapping by a neighboring hydroxyl group forms the oxaspiro linkage.

Diol → H⁺ → Oxo-carbenium ion → Cyclization → Product

• Yield Optimization : Chromium-based oxidants improve efficiency (e.g., 86% yield with chromic acid).

Characterization and Validation

Synthetic products are rigorously analyzed using:

• NMR Spectroscopy : Confirms spirojunction geometry via distinct coupling patterns (e.g., δ 2.64 ppm for cyclopropane protons).
• Mass Spectrometry : Molecular ion peak at m/z 208.34 aligns with the formula C₁₄H₂₄O.
• Chromatography : HPLC purity >95% is standard for pharmaceutical-grade batches.

Challenges and Innovations

• Steric Hindrance : Bulky substituents on the bicyclo[5.1.0]octane core reduce cyclization efficiency.
• Catalyst Development : Newer iridium catalysts show promise in reducing reaction times by 40%.

Chemical Reactions Analysis

4’-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclohexane] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and palladium on carbon (Pd/C) can convert the oxaspiro linkage to a more reduced form.

Substitution: Nucleophilic substitution reactions can occur at the ethyl group or the oxaspiro linkage, using reagents such as sodium methoxide or lithium aluminum hydride. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4’-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclohexane] has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex spirocyclic compounds, which are of interest in medicinal chemistry and materials science.

Biology: The compound is used in the study of enzyme-catalyzed reactions involving spirocyclic substrates, providing insights into enzyme specificity and mechanism.

Medicine: Research into its potential as a pharmacophore for the development of new therapeutic agents, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of novel polymers and materials with unique mechanical and thermal properties.

Mechanism of Action

The mechanism of action of 4’-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclohexane] involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows for unique binding interactions, potentially inhibiting or modulating the activity of these targets. The pathways involved may include signal transduction cascades or metabolic pathways, depending on the specific application .

Comparison with Similar Compounds

Core Bicyclo and Spiro Systems

The bicyclo[5.1.0]octane system in the target compound contrasts with other bicyclo frameworks (Table 1):

• Bicyclo[2.2.2]octane: Known for high symmetry, low strain, and applications in liquid crystals due to elevated clearing points and UV transparency .
• Bicyclo[5.1.0]octane: Contains a norbornene-like structure with moderate strain, influencing reactivity in ring-opening reactions .
• Bicyclo[2.1.1]hexane : Highly strained, often used as a phenyl isostere in medicinal chemistry .

Table 1: Comparison of Bicyclo Systems

Bicyclo System	ΔHf° (kJ/mol)	Strain Characteristics	Key Applications
[2.2.2]octane	-146.9 (c)	Low strain	Liquid crystals
[5.1.0]octane	-16.6 (g)	Moderate strain	Drug-like scaffolds
[2.1.1]hexane	N/A	High strain	Bioisosteres

Substituent Effects

• Ethyl vs. Methyl Groups : The 4'-ethyl group in the target compound increases hydrophobicity compared to methyl-substituted analogs (e.g., 5'-methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane], MW = 180.29 vs. 166.26 for the unsubstituted variant) .
• Cyclohexane vs. Cyclopentane : The cyclohexane ring in the target compound offers greater conformational flexibility than cyclopentane, affecting solubility and membrane permeability .

Reactivity Trends

• Reduction and Grignard Reactions : In spiro systems, the cyclohexane moiety is more reactive than bicyclo[2.2.2]octane under reduction conditions . For example, Grignard reagents preferentially attack the cyclohexane ketone in spirodiisophora-3',6-dione .
• Ring-Opening Potential: The bicyclo[5.1.0]octane’s strained bridgehead may undergo ring-opening reactions more readily than bicyclo[2.2.2]octane derivatives .

Table 2: Reactivity in Spiro Systems

Reaction Type	Bicyclo[5.1.0]octane	Bicyclo[2.2.2]octane	Cyclohexane
Reduction	Moderate activity	Low activity	High activity
Grignard Addition	Not reported	Low selectivity	High selectivity

Physical and Thermodynamic Properties

• Thermal Stability : Bicyclo[5.1.0]octane derivatives exhibit lower thermal stability (ΔHf° = -16.6 kJ/mol, gas phase) compared to bicyclo[2.2.2]octane (ΔHf° = -146.9 kJ/mol, crystal) .
• Hydrophobicity : The ethyl group enhances lipid solubility, akin to cyclohexane’s membrane-disruptive behavior observed in MD simulations .

Biological Activity

4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is a synthetic compound characterized by its unique spirocyclic structure, which combines a bicyclo[5.1.0]octane framework with a cyclohexane ring and an oxygen atom. This structural configuration suggests potential biological activities that merit detailed investigation.

• Chemical Formula : C$_{14}$H$_{24}$O
• Molecular Weight : 208.34 g/mol
• CAS Number : 2060050-29-3

Biological Activity Overview

The biological activity of 4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] has not been extensively documented in the literature, but several studies on structurally related compounds provide insights into its potential effects.

Antimicrobial Activity

Research indicates that spirocyclic compounds can exhibit antimicrobial properties due to their structural complexity, which may interfere with microbial cell functions. For instance, studies have shown that similar compounds can inhibit the growth of various bacteria and fungi, suggesting that 4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] might possess similar properties.

Anticancer Potential

Some spirocyclic compounds have demonstrated cytotoxic effects against cancer cell lines in vitro. The mechanism often involves the induction of apoptosis or cell cycle arrest. A study on related compounds found significant activity against breast and colon cancer cell lines, indicating a promising avenue for further research on 4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane].

Structure-Activity Relationship (SAR)

The biological activity of spirocyclic compounds is often influenced by their stereochemistry and functional groups. The presence of ethyl and oxaspiro groups in 4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] may enhance its lipophilicity and ability to interact with biological membranes, potentially increasing its bioavailability and efficacy.

Compound	Biological Activity	Mechanism of Action
4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]	Potential antimicrobial and anticancer	Unknown; hypothesized to induce apoptosis
Similar spirocyclic compound A	Antimicrobial	Disruption of cell wall synthesis
Similar spirocyclic compound B	Cytotoxic to cancer cells	Induction of apoptosis

Case Study 1: Antimicrobial Screening

In a study examining a range of spirocyclic compounds for antimicrobial activity, derivatives with similar structural motifs showed significant inhibition against Staphylococcus aureus and Escherichia coli. The study employed disk diffusion methods to evaluate efficacy, suggesting that 4'-Ethyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] could be tested using similar methodologies.

Case Study 2: Cytotoxicity Assessment

A recent investigation into the cytotoxic effects of spirocyclic compounds on various cancer cell lines revealed that certain modifications led to enhanced activity against MCF-7 (breast cancer) and HT-29 (colon cancer) cells. The findings indicated that the introduction of specific substituents could significantly alter the potency of these compounds.